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butyrolactone

Cat. No.: B093556 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of γ-Phenyl-γ-butyrolactone (gPgb), a

heterocyclic organic compound. Synthesizing chemical principles with pharmacological

insights, this document delves into the synthesis, potential biological activities, and safety

considerations of gPgb, offering a foundational resource for its scientific exploration and

potential applications in drug discovery and development.

Introduction to γ-Phenyl-γ-butyrolactone
γ-Phenyl-γ-butyrolactone, also known as 5-phenyloxolan-2-one, is a derivative of γ-

butyrolactone (GBL) characterized by a phenyl group attached to the gamma carbon of the

lactone ring. The GBL scaffold is a privileged structure in medicinal chemistry, found in

numerous natural products and synthetic molecules with a broad spectrum of biological

activities.[1] This structural motif imparts specific physicochemical properties that can influence

a molecule's interaction with biological targets. The introduction of a phenyl group to the GBL

core in gPgb is anticipated to significantly modulate its biological profile compared to the parent

GBL molecule, primarily by increasing its lipophilicity and introducing potential for specific

aromatic interactions with biological macromolecules.
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Understanding the fundamental physicochemical properties of gPgb is crucial for its handling,

formulation, and interpretation of its biological activity.

Property Value Source(s)

Molecular Formula C₁₀H₁₀O₂ [2]

Molecular Weight 162.19 g/mol [2]

Appearance Off-white to light yellow solid [3]

Melting Point 36-37 °C [3]

Boiling Point 306 °C [3]

Density 1.155 g/mL at 25 °C [3]

Solubility

Insoluble in water. Soluble in

organic solvents like

methylene chloride and

chloroform.

[4]

log P -0.566

Chemical Synthesis of γ-Phenyl-γ-butyrolactone
The synthesis of gPgb can be achieved through various synthetic routes. A common and

effective method involves the oxidation of 1-phenyl-1,4-butanediol. This precursor can be

synthesized via the reaction of a Grignard reagent, such as phenylmagnesium bromide, with γ-

butyrolactone.

Diagram of the Synthetic Pathway
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General Synthetic Pathway for gPgb

Step 1: Grignard Reaction

Step 2: Oxidation

gamma-Butyrolactone

1_Phenyl_1_4_butanediol

1. Phenylmagnesium bromide
2. Aqueous workup

Phenylmagnesium_bromide

γ-Phenyl-γ-butyrolactone

Oxidizing agent (e.g., PCC, Iron(III) nitrate)

Oxidizing_agent
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Hypothesized Mechanism of Action for gPgb

Potential Molecular Targets

γ-Phenyl-γ-butyrolactone

Metabolism

In vivo

γ-Phenyl-γ-hydroxybutyric acid

Central Nervous System

Dopaminergic System Noradrenergic System GABAergic System
(GABA-B Receptors) Cholinergic System

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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